Cas no 1033434-91-1 (2,4-Pyridinediamine, 3-iodo-)

• Product Name: 2,4-Pyridinediamine, 3-iodo-
• CAS No: 1033434-91-1
• MF: C₅H₆IN₃
• MW: 235.025712490082
• CID: 5024643
• Update Time: 2023-08-25

2,4-Pyridinediamine, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinediamine, 3-iodo-
• 2,4-diamino-3-iodopyridine
• 3-iodopyridine-2,4-diamine

• Inchi： 1S/C5H6IN3/c6-4-3(7)1-2-9-5(4)8/h1-2H,(H4,7,8,9)
• InChI Key： SPGLTDWSEKQAJJ-UHFFFAOYSA-N
• SMILES： IC1C(N)=NC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9